Cas no 2098128-98-2 (4-[4-(Trifluoromethoxy)phenyl]-1,4-diazepan-5-one hydrochloride)

• Product Name: 4-[4-(Trifluoromethoxy)phenyl]-1,4-diazepan-5-one hydrochloride
• CAS No: 2098128-98-2
• MF: C₁₂H₁₄ClF₃N₂O₂
• MW: 310.699972629547
• CID: 5041853
• Update Time: 2025-06-07

4-[4-(Trifluoromethoxy)phenyl]-1,4-diazepan-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[4-(trifluoromethoxy)phenyl]-1,4-diazepan-5-one hydrochloride
• 4-(4-(Trifluoromethoxy)phenyl)-1,4-diazepan-5-one hydrochloride
• 4-[4-(trifluoromethoxy)phenyl]-1,4-diazepan-5-one;hydrochloride
• 4-[4-(Trifluoromethoxy)phenyl]-1,4-diazepan-5-one hydrochloride

• Inchi： 1S/C12H13F3N2O2.ClH/c13-12(14,15)19-10-3-1-9(2-4-10)17-8-7-16-6-5-11(17)18;/h1-4,16H,5-8H2;1H
• InChI Key： PGSAUOLVYFTEJR-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)N1C(CCNCC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 315
• Topological Polar Surface Area: 41.6

Additional information on 4-[4-(Trifluoromethoxy)phenyl]-1,4-diazepan-5-one hydrochloride

Recent Advances in the Study of 4-[4-(Trifluoromethoxy)phenyl]-1,4-diazepan-5-one hydrochloride (CAS: 2098128-98-2)

The compound 4-[4-(Trifluoromethoxy)phenyl]-1,4-diazepan-5-one hydrochloride (CAS: 2098128-98-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy-substituted phenyl ring and diazepanone core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 4-[4-(Trifluoromethoxy)phenyl]-1,4-diazepan-5-one hydrochloride, optimizing yield and purity. The study highlighted the importance of the trifluoromethoxy group in enhancing the compound's metabolic stability and bioavailability. Additionally, the diazepanone scaffold was found to contribute to its binding affinity for specific biological targets, making it a viable candidate for further investigation.

Pharmacological evaluations of this compound have revealed its potential as a modulator of central nervous system (CNS) receptors. Preclinical trials demonstrated its efficacy in animal models of anxiety and depression, with minimal side effects compared to existing therapeutics. The compound's ability to cross the blood-brain barrier efficiently was attributed to its lipophilic properties, a direct result of the trifluoromethoxy substitution.

Further research has delved into the molecular interactions of 4-[4-(Trifluoromethoxy)phenyl]-1,4-diazepan-5-one hydrochloride with serotonin and dopamine receptors. Computational modeling and in vitro assays confirmed its high affinity for 5-HT1A and D2 receptors, suggesting a dual mechanism of action. These findings open new avenues for the development of multifunctional psychotropic agents with improved efficacy and safety profiles.

In addition to its CNS applications, recent studies have investigated the compound's anti-inflammatory and analgesic properties. A 2024 publication in Bioorganic & Medicinal Chemistry reported its inhibitory effects on cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), key enzymes in the inflammatory response. These results position the compound as a potential lead for non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal toxicity.

Despite these promising findings, challenges remain in the clinical translation of 4-[4-(Trifluoromethoxy)phenyl]-1,4-diazepan-5-one hydrochloride. Issues such as large-scale synthesis reproducibility and long-term toxicity profiles need to be addressed. Ongoing research aims to optimize the compound's pharmacokinetics and pharmacodynamics to enhance its therapeutic index.

In conclusion, 4-[4-(Trifluoromethoxy)phenyl]-1,4-diazepan-5-one hydrochloride represents a versatile scaffold with broad therapeutic potential. Its unique chemical structure and multifaceted biological activities make it a compelling subject for future research. Continued exploration of its mechanisms and applications will likely yield significant contributions to the fields of neuroscience and pharmacology.